Cas no 1807106-30-4 (Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate)

Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. The presence of reactive functional groups, including chloromethyl and difluoromethyl moieties, enhances its potential for further derivatization, enabling the construction of complex molecular frameworks. The methoxy and ester groups contribute to its stability and solubility, facilitating handling in organic reactions. This compound is particularly valuable in the development of fluorinated bioactive molecules, leveraging the difluoromethyl group's metabolic stability and lipophilicity. Its well-defined structure and high purity make it a reliable building block for research and industrial applications requiring precise functionalization.
Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate structure
1807106-30-4 structure
Product Name:Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate
CAS No:1807106-30-4
MF:C12H14ClF2NO3
MW:293.694269657135
CID:4896600
Update Time:2025-06-08

Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate
    • Inchi: 1S/C12H14ClF2NO3/c1-3-19-9(17)5-8-4-7(6-13)10(11(14)15)12(16-8)18-2/h4,11H,3,5-6H2,1-2H3
    • InChI Key: YWSPKDAGSAFUPV-UHFFFAOYSA-N
    • SMILES: ClCC1=CC(CC(=O)OCC)=NC(=C1C(F)F)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 294
  • XLogP3: 2.4
  • Topological Polar Surface Area: 48.4

Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029019034-250mg
Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate
1807106-30-4 95%
250mg
$1,078.00 2022-03-31
Alichem
A029019034-500mg
Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate
1807106-30-4 95%
500mg
$1,802.95 2022-03-31
Alichem
A029019034-1g
Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate
1807106-30-4 95%
1g
$2,866.05 2022-03-31

Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate Related Literature

Additional information on Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate

Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate (CAS No. 1807106-30-4): A Comprehensive Overview

Ethyl 4-(chloromethyl)-3-()-2-methoxypyridine-6-acetate, identified by its CAS number 1807106-30-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely recognized for its diverse biological activities and pharmacological properties. The presence of multiple functional groups, including a chloromethyl substituent and a group, as well as an acetic ester moiety, makes this molecule a promising candidate for further exploration in medicinal chemistry.

The structural features of Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate contribute to its unique chemical properties and potential biological functions. The chloromethyl group, for instance, is known to be highly reactive and can participate in various chemical transformations, such as nucleophilic addition reactions, which are crucial in the synthesis of more complex molecules. On the other hand, the group is often incorporated into drug candidates due to its ability to enhance metabolic stability and binding affinity to biological targets. The methoxy group and the acetic ester further contribute to the molecule's versatility, allowing for additional modifications and functionalizations.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyridine derivatives. Pyridine-based compounds have shown remarkable efficacy in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate is no exception and has been the subject of several research studies aimed at uncovering its potential pharmacological applications.

One of the most compelling aspects of Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate is its potential as a building block for more complex drug molecules. The reactive nature of the chloromethyl group allows for easy incorporation into larger scaffolds through various synthetic pathways. This property is particularly valuable in drug discovery pipelines where rapid and efficient synthesis of analogues is essential. Additionally, the presence of the group suggests that this compound may exhibit improved pharmacokinetic profiles compared to simpler pyridine derivatives.

The acetic ester moiety in Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate also plays a critical role in its chemical behavior. Ester groups are known to be versatile functional units that can be hydrolyzed or converted into other functional groups under specific conditions. This flexibility makes it possible to modify the compound further to suit different pharmacological needs. For example, hydrolysis of the ester group could yield a corresponding carboxylic acid derivative, which might exhibit different biological activities compared to the parent compound.

In terms of biological activity, preliminary studies on Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate have suggested potential applications in several therapeutic areas. The compound's structural similarity to known bioactive molecules has prompted researchers to investigate its interaction with various biological targets. For instance, it has been hypothesized that this compound might interfere with key enzymatic pathways involved in cancer cell proliferation or inflammation.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. Fluoro substituents are frequently incorporated into drug molecules due to their ability to modulate physicochemical properties such as lipophilicity, solubility, and metabolic stability. The presence of two fluorine atoms in Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate is likely to contribute to these desirable properties, making it an attractive candidate for further development.

Synthetic methodologies for preparing Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate have also been explored in recent literature. One common approach involves the reaction of 2-methoxypyridine-6-carboxylic acid with chloroacetaldehyde under appropriate conditions. This reaction typically proceeds via nucleophilic addition followed by elimination steps, yielding the desired product in good yields. Alternative synthetic routes may involve different starting materials or catalysts that could improve efficiency or selectivity.

The importance of understanding the synthetic pathways for such compounds cannot be emphasized enough. Efficient and scalable synthesis is crucial for moving from laboratory-scale research to industrial production. Researchers have also focused on developing greener synthetic methods that minimize waste and reduce environmental impact. These efforts are part of a broader movement towards sustainable chemistry practices.

In conclusion, Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate (CAS No. 1807106-30-4) is a versatile and promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for further exploration, particularly as a building block for more complex therapeutic agents. As research continues to uncover new applications for this molecule, it is likely that Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate will play an increasingly important role in the discovery and development of novel drugs.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD